![molecular formula C8H12O3 B2427652 2,6-Dioxaspiro[4.5]decan-10-one CAS No. 2248372-33-8](/img/structure/B2427652.png)
2,6-Dioxaspiro[4.5]decan-10-one
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Organic Chemicals : 2,6-Dioxaspiro[4.5]decan-10-one is a valuable bifunctional synthetic intermediate in the synthesis of various organic chemicals, including pharmaceutical intermediates, liquid crystals, and insecticides (Zhang Feng-bao, 2006).
Stereoselective Synthesis : This compound plays a role in stereoselective synthesis processes, as seen in the construction of 1,6-dioxaspiro[4.n]decan-2-one systems from sugar-derived spirocyclopropane carboxylic acids, which is significant in the synthesis of dihydro-pyrenolide D and its analogs (B. Ramakrishna, P. Sridhar, 2015).
Aminocarbonylation : The compound is used in palladium-catalyzed aminocarbonylation reactions to produce acrylamides, demonstrating its versatility in organic synthesis (R. Farkas, Andea Petz, L. Kollár, 2015).
Biological and Pharmaceutical Applications
Antibacterial Activity : Derivatives of this compound, such as 7,9-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane, have been synthesized and evaluated for antibacterial activity against various bacterial species, showing significant potential in this area (M. Natarajan et al., 2021).
Antifungal Agents : Research has shown that diazaspiro[4.5]decan-1-one derivatives act as chitin synthase inhibitors and possess antifungal activities, highlighting their potential in developing new antifungal drugs (Bing Li et al., 2019).
Antiviral Activity : Studies on 1-thia-4-azaspiro[4.5]decan-3-one derivatives indicate their effectiveness against human coronavirus, suggesting potential applications in antiviral drug development (Çağla Begüm Apaydın et al., 2019).
Environmental and Industrial Applications
Biolubricant Development : 1,4-Dioxaspiro novel compounds derived from oleic acid, closely related to this compound, have been synthesized and identified as potential biolubricant candidates, indicating the compound's relevance in sustainable industrial applications (Y. S. Kurniawan et al., 2017).
Pheromone Synthesis : The compound is involved in the synthesis of spiroacetals, which are key components in insect secretions and pheromones, demonstrating its significance in ecological studies and potential pest control applications (W. Francke, W. Kitching, 2001).
Calcium Channel Antagonism : Research on 2,8-diazaspiro[4.5]decanones, which share a structural framework with this compound, shows their potential as T-type calcium channel antagonists, indicating possible applications in neurological and cardiovascular disorders (P. Fritch, J. Krajewski, 2010).
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
It’s known that spiro compounds, which include 2,6-dioxaspiro[45]decan-10-one, are often used in the synthesis of various biologically active compounds .
Mode of Action
It’s known that spiro compounds can interact with biological targets in a variety of ways, depending on their chemical structure and the nature of the target .
Biochemical Pathways
Spiro compounds are often involved in a wide range of biochemical processes, including signal transduction, enzyme inhibition, and receptor binding .
Result of Action
Given its structural similarity to other spiro compounds, it may have potential biological activity .
Action Environment
The action, efficacy, and stability of 2,6-Dioxaspiro[4.5]decan-10-one can be influenced by various environmental factors. These can include temperature, pH, and the presence of other substances in the environment .
properties
IUPAC Name |
2,6-dioxaspiro[4.5]decan-10-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c9-7-2-1-4-11-8(7)3-5-10-6-8/h1-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUNNLXPFBBEQTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2(CCOC2)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2248372-33-8 |
Source
|
Record name | 2,6-dioxaspiro[4.5]decan-10-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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